Cas no 22071-22-3 (Desmethyl Ketoprofen)
Desmethyl Ketoprofen Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzoylphenylacetic acid
- (m-benzoylphenyl)-aceticaci
- 19421r.p.
- 2-(3-benzoylphenyl)aceticacid
- 3-benzoyl-benzeneaceticaci
- 3-benzoylbenzeneaceticacid
- m-benzoylphenylaceticacid
- Desmethyl Ketoprofen
- Benzeneacetic acid,3-benzoyl-
- RU 4462
- 2-(3-Benzoylphenyl)acetic acid
- (3-Benzoylphenyl)acetic acid
- m-Benzoylphenylacetic acid
- Benzeneacetic acid, 3-benzoyl-
- 3-Benzoylbenzeneacetic acid
- 57OG4Q7B6Y
- ALDSXDRDRWDASQ-UHFFFAOYSA-N
- 19421 R.P.
- 3-BENZOYLPHENYLACETICACID
- m-benzoyl-phenyl acetic acid
- (3-Benzoylbenzene)acetic Acid
- KS
- KETOPROFEN IMPURITY B [EP IMPURITY]
- BDBM50295286
- MFCD00046549
- AC-25584
- NS00027043
- DS-12292
- 22071-22-3
- J-014466
- FT-0638181
- DTXSID10176563
- SCHEMBL512838
- EINECS 244-760-3
- AKOS016001230
- A815897
- CS-0128784
- UNII-57OG4Q7B6Y
- ACETIC ACID, (m-BENZOYLPHENYL)-
- CHEMBL561718
- AMY15170
- SY019834
- HY-131118
- RU-4462
- Q27261516
- BRN 2647970
- Ketoprofen Imp. B (EP); (3-Benzoylphenyl)acetic Acid; 2-(3-Benzoylphenyl)acetic acid; RU 4462; m-Benzoylphenylacetic acid; Ketoprofen Impurity B
- 3-Benzoylphenyl acetic acid
- Ketoprofen Imp. B (EP): (3-Benzoylphenyl)acetic Acid
- KETOPROFEN IMPURITY B (EP IMPURITY)
- DTXCID7099054
- DB-045781
-
- MDL: MFCD00046549
- Inchi: 1S/C15H12O3/c16-14(17)10-11-5-4-8-13(9-11)15(18)12-6-2-1-3-7-12/h1-9H,10H2,(H,16,17)
- InChI Key: ALDSXDRDRWDASQ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1=CC=CC(CC(=O)O)=C1
- BRN: 2647970
Computed Properties
- Exact Mass: 240.07900
- Monoisotopic Mass: 240.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 54.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.232±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 112-113 ºC
- Boiling Point: 438.5℃ at 760 mmHg
- Flash Point: 233.1±20.5 °C
- Refractive Index: 1.605
- Solubility: Very slightly soluble (0.29 g/l) (25 º C),
- PSA: 54.37000
- LogP: 2.54470
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Desmethyl Ketoprofen Security Information
- Signal Word:Danger
- Hazard Statement: H301 (50%) H315 (50%) H319 (50%)
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Desmethyl Ketoprofen Customs Data
- HS CODE:2918300090
- Customs Data:
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Desmethyl Ketoprofen Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093192-1g |
2-(3-Benzoylphenyl)acetic acid |
22071-22-3 | 97% | 1g |
$306.00 | 2023-09-02 | |
| Alichem | A019093192-5g |
2-(3-Benzoylphenyl)acetic acid |
22071-22-3 | 97% | 5g |
$822.22 | 2023-09-02 | |
| TRC | D291830-50mg |
Desmethyl Ketoprofen |
22071-22-3 | 50mg |
$ 91.00 | 2023-09-08 | ||
| TRC | D291830-100mg |
Desmethyl Ketoprofen |
22071-22-3 | 100mg |
$ 133.00 | 2023-09-08 | ||
| TRC | D291830-250mg |
Desmethyl Ketoprofen |
22071-22-3 | 250mg |
$ 190.00 | 2023-09-08 | ||
| TRC | D291830-500mg |
Desmethyl Ketoprofen |
22071-22-3 | 500mg |
$351.00 | 2023-05-18 | ||
| TRC | D291830-1g |
Desmethyl Ketoprofen |
22071-22-3 | 1g |
$656.00 | 2023-05-18 | ||
| TRC | D291830-2.5g |
Desmethyl Ketoprofen |
22071-22-3 | 2.5g |
$1454.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PC836-1g |
Desmethyl Ketoprofen |
22071-22-3 | 97% | 1g |
1655.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PC836-250mg |
Desmethyl Ketoprofen |
22071-22-3 | 97% | 250mg |
789CNY | 2021-05-08 |
Desmethyl Ketoprofen Suppliers
Desmethyl Ketoprofen Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on Desmethyl Ketoprofen
Desmethyl Ketoprofen (CAS No. 22071-22-3): A Comprehensive Overview of Properties, Applications, and Market Trends
Desmethyl Ketoprofen (CAS No. 22071-22-3) is an active metabolite of the well-known nonsteroidal anti-inflammatory drug (NSAID) Ketoprofen. This compound has garnered significant attention in pharmaceutical research due to its therapeutic potential and unique biochemical properties. As the demand for more effective and safer anti-inflammatory agents grows, Desmethyl Ketoprofen has emerged as a compound of interest for researchers and pharmaceutical developers alike.
The chemical structure of Desmethyl Ketoprofen features a carboxylic acid group and a benzophenone moiety, which contribute to its pharmacological activity. Unlike its parent compound, Desmethyl Ketoprofen lacks a methyl group, which may influence its metabolic pathway and bioavailability. This modification has led to investigations into whether Desmethyl Ketoprofen offers improved safety profiles or reduced side effects compared to traditional NSAIDs—a topic of particular interest in current pharmaceutical discussions.
One of the most searched questions regarding Desmethyl Ketoprofen is: "What are the differences between Ketoprofen and Desmethyl Ketoprofen?" Research suggests that while both compounds exhibit anti-inflammatory and analgesic effects, Desmethyl Ketoprofen may have distinct pharmacokinetic properties. Studies indicate that it might demonstrate different absorption rates, plasma protein binding characteristics, and elimination half-lives compared to its parent compound. These differences could potentially translate to varied therapeutic applications or dosing regimens.
In terms of applications, Desmethyl Ketoprofen is primarily investigated for its potential in pain management and inflammation treatment. Current research trends focus on its possible advantages in specific patient populations, particularly those who may experience adverse effects from traditional NSAIDs. The compound's mechanism of action, like other NSAIDs, involves inhibition of cyclooxygenase (COX) enzymes, which play a crucial role in prostaglandin synthesis. However, researchers are particularly interested in whether Desmethyl Ketoprofen shows any selectivity between COX-1 and COX-2 isoforms, as this could impact its gastrointestinal safety profile.
The pharmaceutical market has shown increasing interest in Desmethyl Ketoprofen as evidenced by recent patent filings and research publications. Analysts note that the global push for safer anti-inflammatory alternatives has created favorable conditions for the development of metabolites like Desmethyl Ketoprofen. Market research indicates growing investment in the development of NSAID metabolites that might offer the therapeutic benefits of their parent compounds with reduced side effects—a trend that positions Desmethyl Ketoprofen as a compound with significant commercial potential.
From a research perspective, Desmethyl Ketoprofen serves as an important reference standard in analytical chemistry. Laboratories worldwide utilize this compound for method development and validation in pharmacokinetic studies. Its role in understanding drug metabolism makes it valuable for pharmaceutical quality control and bioequivalence studies. Analytical techniques such as HPLC and LC-MS frequently employ Desmethyl Ketoprofen as a standard when quantifying Ketoprofen and its metabolites in biological samples.
Safety considerations for Desmethyl Ketoprofen follow similar protocols to those established for NSAIDs in general. While comprehensive toxicological data specific to this metabolite may be limited compared to its parent compound, standard laboratory safety practices apply when handling this substance. Researchers and manufacturers must adhere to appropriate personal protective equipment (PPE) guidelines and proper handling procedures to ensure safe use in laboratory settings.
The synthesis of Desmethyl Ketoprofen typically involves specific chemical modifications to the Ketoprofen structure. Pharmaceutical chemists employ various synthetic routes to produce this metabolite, with each method offering different advantages in terms of yield, purity, and scalability. Recent advancements in synthetic chemistry have led to more efficient production methods, making Desmethyl Ketoprofen more accessible for research and potential therapeutic applications.
Looking toward the future, Desmethyl Ketoprofen represents an interesting case study in drug metabolite research. The pharmaceutical industry's growing focus on personalized medicine and pharmacogenomics has increased attention on how individual metabolic differences affect drug response. In this context, Desmethyl Ketoprofen serves as an important example of how understanding drug metabolism can lead to potential therapeutic advancements and improved patient outcomes.
For researchers and industry professionals seeking information about Desmethyl Ketoprofen, common search queries include: "Desmethyl Ketoprofen synthesis methods," "Desmethyl Ketoprofen pharmacological properties," and "Desmethyl Ketoprofen vs Ketoprofen efficacy comparison." These search trends reflect the scientific community's interest in both the fundamental characteristics and potential applications of this compound. As research continues to evolve, Desmethyl Ketoprofen remains a compound worth watching in the field of pharmaceutical development and anti-inflammatory research.
22071-22-3 (Desmethyl Ketoprofen) Related Products
- 61561-54-4(Benzeneacetic acid, 2-(3-methylbenzoyl)-)
- 22071-15-4(Ketoprofen)
- 56105-81-8((R)-(-)-Ketoprofen)
- 38165-75-2(9(10H)-Anthracenone,1,8-bis(acetyloxy)-)
- 107257-20-5(rac-4’-Methyl Ketoprofen)
- 61561-55-5(Benzeneacetic acid, 2-(4-methylbenzoyl)-)
- 22161-81-5(S-(+)-Ketoprofen)
- 61561-56-6(Benzeneacetic acid, 2-(4-ethylbenzoyl)-)
- 23107-96-2(Benzeneacetic acid,2-benzoyl-)
- 22410-97-5(4-benzoyl-a-methyl-Benzeneacetic acid,)